Cas no 41442-57-3 (5-Heptadecylbenzene-1,3-diol)

• Product Name: 5-Heptadecylbenzene-1,3-diol
• CAS No: 41442-57-3
• MF: C₂₃H₄₀O₂
• MW: 348.562507629395
• CID: 334330
• PubChem ID: 329770539
• Update Time: 2025-11-07

5-Heptadecylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-Heptadecylbenzene-1,3-diol
• 5-Heptadecylresorcinol
• 1,3-Benzenediol,5-heptadecyl-
• 1,3-DIHYDROXY-5-HEPTADECYLBENZEN
• 5-Heptadecyl-1,3-dihydroxybenzene
• 5-Heptadecyl-1,3-benzenediol
• 5-n-Heptadecylresorcinol
• [ "" ]
• CS-0023110
• SCHEMBL1914183
• 41442-57-3
• AMY37952
• FS-9410
• LMPK15030003
• A873058
• 5-Heptadecyl-1,3-benzenediol; 1,3-Dihydroxy-5-heptadecylbenzene; 5-Heptadecylresorcinol
• HY-N2673
• MXE8ZPJ5XE
• 1,3-DIHYDROXY-5-HEPTADECYLBENZEN;
• CHEMBL497530
• 1,3-DIHYDROXY-5-HEPTADECYLBENZENE
• 5-Heptadecylresorcinol, analytical standard
• DTXSID50920522
• 1,3-dihydroxy-5-n-heptadecylbenzene
• 1,3-Benzenediol, 5-heptadecyl-
• UNII-MXE8ZPJ5XE
• AKOS022184647
• CHEBI:145967
• DB-340892
• G78900

• MDL： MFCD09743627
• Inchi： 1S/C23H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18-22(24)20-23(25)19-21/h18-20,24-25H,2-17H2,1H3
• InChI Key： BBGNINPPDHJETF-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 348.30300
• Monoisotopic Mass: 348.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 10.1

Experimental Properties

• Color/Form: powder
• Density: 0.95
• Boiling Point: 478°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.506
• PSA: 40.46000
• LogP: 7.51170
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Heptadecylbenzene-1,3-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Heptadecylbenzene-1,3-diol

Recent Advances in the Study of 5-Heptadecylbenzene-1,3-diol (CAS: 41442-57-3): A Comprehensive Research Brief

5-Heptadecylbenzene-1,3-diol (CAS: 41442-57-3) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential use in drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

A study published in the Journal of Medicinal Chemistry (2023) explored the anti-inflammatory and antioxidant properties of 5-Heptadecylbenzene-1,3-diol. The research demonstrated that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. The study utilized in vitro models of macrophage activation and in vivo models of acute inflammation to validate these findings.

Another significant advancement was reported in the field of oncology, where 5-Heptadecylbenzene-1,3-diol was investigated for its anti-cancer properties. Research conducted at the National Cancer Institute (2024) revealed that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of the intrinsic apoptotic pathway. The study highlighted the compound's ability to modulate key signaling molecules such as Bcl-2 and caspase-3, providing a mechanistic basis for its anti-cancer effects.

In addition to its therapeutic potential, recent studies have also focused on the synthesis and optimization of 5-Heptadecylbenzene-1,3-diol derivatives. A paper in Organic & Biomolecular Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound, making it more accessible for further pharmacological studies. The researchers employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the synthesized derivatives.

Despite these promising findings, challenges remain in the clinical translation of 5-Heptadecylbenzene-1,3-diol. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. Ongoing research is exploring formulation strategies, including nano-encapsulation, to enhance the compound's delivery and efficacy.

In conclusion, 5-Heptadecylbenzene-1,3-diol (CAS: 41442-57-3) represents a promising candidate for various therapeutic applications, particularly in inflammation and oncology. The latest research underscores its potential while also highlighting the need for further investigation to overcome existing challenges. This brief provides a snapshot of the current state of research, offering valuable insights for professionals in the chemical biology and pharmaceutical fields.